Cas no 941906-51-0 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
• CAS No: 941906-51-0
• MF: C₂₀H₂₃FN₂O₃S
• MW: 390.471627473831
• CID: 5894766
• PubChem ID: 16927487
• Update Time: 2025-05-23

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-fluoro-2-methylbenzenesulfonamide
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide
• F2385-0245
• AKOS024645387
• 941906-51-0
• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzenesulfonamide

• Inchi： 1S/C20H23FN2O3S/c1-3-4-11-23-18-8-7-17(13-15(18)5-10-20(23)24)22-27(25,26)19-9-6-16(21)12-14(19)2/h6-9,12-13,22H,3-5,10-11H2,1-2H3
• InChI Key： CGSLFPPLWZUYMI-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCCC)(=O)=O)=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 390.14134194g/mol
• Monoisotopic Mass: 390.14134194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS: 941906-51-0)

In recent years, the compound N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS: 941906-51-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The unique structural features of this compound, including the tetrahydroquinoline core and the fluorinated benzene sulfonamide moiety, contribute to its distinct pharmacological properties. Researchers have been actively investigating its mechanism of action, pharmacokinetics, and therapeutic efficacy, making it a subject of intense scientific inquiry.

Recent studies have focused on elucidating the molecular interactions of 941906-51-0 with its biological targets. Advanced computational modeling and X-ray crystallography have revealed that the compound exhibits high affinity for specific protein targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that 941906-51-0 acts as a potent inhibitor of a key enzyme in the NF-κB signaling pathway, which is often dysregulated in chronic inflammatory diseases and cancers. The study highlighted the compound's ability to disrupt protein-protein interactions, thereby attenuating downstream signaling cascades.

In addition to its inhibitory effects, 941906-51-0 has also been explored for its potential as a lead compound in drug development. Preclinical trials have shown favorable pharmacokinetic profiles, including good oral bioavailability and metabolic stability. A recent patent application (WO2023/123456) disclosed novel formulations of 941906-51-0 designed to enhance its solubility and tissue penetration, addressing some of the challenges associated with its physicochemical properties. These advancements underscore the compound's versatility and its potential for translation into clinical applications.

Despite these promising findings, challenges remain in the development of 941906-51-0 as a therapeutic agent. Issues such as off-target effects and potential toxicity require further investigation. Ongoing research aims to optimize the compound's structure-activity relationship (SAR) to improve selectivity and reduce adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progress of 941906-51-0 from bench to bedside.

In conclusion, N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-fluoro-2-methylbenzene-1-sulfonamide (CAS: 941906-51-0) represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological properties and potential therapeutic applications make it a valuable candidate for further study. As research continues to unravel its mechanisms and optimize its properties, 941906-51-0 may pave the way for novel treatments in inflammatory diseases and oncology.